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Compound of Interest

Compound Name: Tris(methylamino)borane

Cat. No.: B15388924

Essential Safety and Handling Guide for
Tris(methylamino)borane

This guide provides crucial safety and logistical information for the handling and disposal of
Tris(methylamino)borane, tailored for researchers, scientists, and professionals in drug
development. The following procedures are based on the safety data for the closely related
compound, Tris(dimethylamino)borane, and should be adapted with careful consideration of the
specific properties of Tris(methylamino)borane.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to ensure safety when handling
Tris(methylamino)borane. Below is a summary of the required PPE.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15388924?utm_src=pdf-interest
https://www.benchchem.com/product/b15388924?utm_src=pdf-body
https://www.benchchem.com/product/b15388924?utm_src=pdf-body
https://www.benchchem.com/product/b15388924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15388924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specification

Eye/Face Protection

Safety Glasses with side-

shields or Goggles

Must be tested and approved
under government standards
such as NIOSH (US) or EN
166 (EV).[1]

Face Shield

Recommended for splash

protection.[2]

Skin Protection

Chemical Resistant Gloves

Nitrile rubber, Neoprene, or
other resistant material.

Inspect gloves before use.

Flame Retardant Antistatic

Protective Clothing

Should cover the entire body

to prevent skin contact.[1]

Safety Shoes

Required for foot protection.[3]

Respiratory Protection

Air-Purifying Respirator

Required when vapors or
aerosols are generated. ABEK
(EN 14387) respirator filter is

recommended.[2]

Self-Contained Breathing
Apparatus (SCBA)

For use in emergencies or
situations with high vapor

concentrations.[1]

Experimental Protocols

Handling and Storage Protocol:

o Ventilation: Always handle Tris(methylamino)borane in a well-ventilated area, preferably

within a chemical fume hood.[3]

 Inert Atmosphere: This compound is air and moisture sensitive.[1][3] Handle and store under

an inert gas like nitrogen or argon.

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[4] This substance is highly flammable.
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e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[3][4]

e Tools: Use only non-sparking tools.[3][4]

o Personal Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in
the work area.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Store
locked up.[4][5]

Spill Response Protocol:
o Evacuate: Evacuate the area immediately and eliminate all ignition sources.[3]
o Ventilate: Ensure adequate ventilation of the spill area.

e Containment: For small spills, absorb with a dry, non-combustible material such as sand,
earth, or vermiculite.[3][5] For large spills, dike the area to prevent spreading.

o Collection: Carefully collect the absorbed material into a sealed container for disposal.[5]
Use non-sparking tools for collection.

o Decontamination: Clean the spill area thoroughly with a suitable solvent.
e Reporting: Report the spill to the appropriate environmental health and safety personnel.
Disposal Plan:

o Waste Characterization: Tris(methylamino)borane is considered a hazardous waste due to
its flammability and potential toxicity.

o Containerization: Collect waste in a properly labeled, sealed, and compatible container. Do
not mix with other waste.

» Disposal Method: Dispose of the waste through a licensed waste disposal contractor.[5]
Incineration in a facility equipped with an afterburner and scrubber is a recommended
method.[3]
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» Empty Containers: Empty containers may retain product residue and vapors and should be
handled as hazardous waste.[3][5]

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of Tris(methylamino)borane

Start: Obtain Tris(methylamino)borane

l

Don Appropriate PPE

Handling in Fume Hood
(Inert Atmosphere)

Store in a Cool, Dry, Well-Ventilated Area

(Under Inert Gas) STl OEES

After Use

Execute Spill Response Protocol

Collect Waste
(Including Contaminated PPE)

Dispose via Licensed Contractor

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Tris(methylamino)borane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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